Cas no 130181-10-1 ((6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid)

• Product Name: (6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid
• CAS No: 130181-10-1
• MF: C₁₇H₁₁ClO₅
• MW: 330.719244241714
• MDL: MFCD00791725
• CID: 3053697
• PubChem ID: 732442
• Update Time: 2025-11-02

(6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yloxy)-acetic acid
• STOCK1S-16934
• Oprea1_570998
• Oprea1_532533
• 2-(6-chloro-2-oxo-4-phenylchromen-7-yl)oxyacetic acid
• 2-(6-chloro-2-oxo-4-phenyl-chromen-7-yl)oxyacetic acid
• 2-(6-chloro-2-keto-4-phenyl-chromen-7-yl)oxyacetic acid
• 2-[(6-chloro-2-oxo-4-phenyl-7-chromenyl)oxy]acetic acid
• 2-(6-chloro-2-oxo-4-phenyl-chromen-7-yl)oxyethanoic acid
• [(6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]-acetic acid
• LS-04882
• 2-[(6-chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]acetic acid
• [(6-chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]acetic acid
• WAY-300659
• MFCD00791725
• SCHEMBL21629601
• 130181-10-1
• AKOS000522429
• ALBB-015593
• H31208
• EN300-302772
• STL303252
• CS-0269806
• 2-((6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy)acetic acid
• 2-((6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy)aceticacid
• acetic acid, [(6-chloro-2-oxo-4-phenyl-2H-1-benzopyran-7-yl)oxy]-
• AG-690/12888952
• (6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid

• MDL： MFCD00791725
• Inchi： 1S/C17H11ClO5/c18-13-6-12-11(10-4-2-1-3-5-10)7-17(21)23-14(12)8-15(13)22-9-16(19)20/h1-8H,9H2,(H,19,20)
• InChI Key： UNEWDNFSEHCUCG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(=CC(=O)O2)C1C=CC=CC=1)OCC(=O)O

Computed Properties

• Exact Mass: 330.0295011Da
• Monoisotopic Mass: 330.0295011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.8Ų

(6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones

Additional information on (6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid

Exploring the Properties and Applications of (6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid (CAS No. 130181-10-1)

(6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid, with the CAS number 130181-10-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the coumarin derivatives family, which is known for its diverse biological activities and applications. The presence of a chloro group and a phenyl ring in its structure enhances its reactivity and potential utility in various industrial and pharmaceutical applications.

The molecular structure of (6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid features a coumarin core, which is a bicyclic system consisting of a benzene ring fused to a pyrone ring. The 6-chloro substitution and the 7-oxyacetic acid side chain contribute to its unique chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in drug discovery and development.

One of the most intriguing aspects of CAS 130181-10-1 is its potential role in the development of novel therapeutic agents. Coumarin derivatives, including this compound, have been studied for their anti-inflammatory, antioxidant, and antimicrobial properties. These characteristics align with current trends in pharmaceutical research, where there is a growing demand for compounds that can address antibiotic resistance and chronic inflammatory conditions. The 6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl moiety may offer new avenues for designing targeted therapies.

In addition to its pharmaceutical applications, (6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid is also explored in material science. Its ability to absorb UV light and emit fluorescence makes it a candidate for use in optical materials and sensors. With the increasing focus on sustainable and smart materials, this compound could play a role in developing advanced coatings or diagnostic tools. Researchers are investigating its potential in creating environmentally friendly alternatives to traditional materials.

The synthesis of CAS 130181-10-1 involves multi-step organic reactions, often starting from simple coumarin precursors. The introduction of the chloro and phenyl groups requires precise control to ensure high yield and purity. Recent advancements in green chemistry have also prompted scientists to explore more sustainable synthesis routes, minimizing waste and energy consumption. This aligns with the broader industry shift toward eco-friendly manufacturing processes.

Market trends indicate a rising demand for specialized coumarin derivatives like (6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid. The compound's versatility in both pharmaceuticals and materials science positions it as a valuable asset in research and industrial applications. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and commercial laboratories. Its CAS number 130181-10-1 serves as a key identifier for procurement and regulatory compliance.

Safety and handling of (6-Chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy-acetic Acid are critical considerations for researchers and manufacturers. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability under various conditions is also an area of ongoing study, particularly for long-term storage and transportation.

Looking ahead, the future of CAS 130181-10-1 appears promising, with potential breakthroughs in both medical and material applications. As researchers continue to uncover its properties and optimize its synthesis, this compound could become a cornerstone in the development of next-generation therapeutics and advanced materials. Its unique structure and reactivity make it a compelling subject for further investigation and innovation.